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Compound of Interest

Compound Name: 4-Methylbenzylamine

Cat. No.: B130917

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 4-
Methylbenzylamine

This guide provides a detailed analysis of the mass spectrometry fragmentation pattern of 4-
Methylbenzylamine, a primary amine utilized in the synthesis of various bioactive compounds.
An understanding of its fragmentation behavior is essential for its identification and
characterization in complex matrices. This document is intended for researchers, scientists,
and professionals in drug development and analytical chemistry.

Molecular Profile of 4-Methylbenzylamine

4-Methylbenzylamine is an aromatic amine with the following key characteristics:

Property Value Reference
Chemical Formula CsH11N [1112][3]
Molecular Weight 121.18 g/mol [21[31[4]
Exact Mass 121.089149 Da [4]

CAS Number 104-84-7 [1][2][3]
IUPAC Name (4-methylphenyl)methanamine [4]
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Electron lonization Mass Spectrometry (EI-MS)

The data presented here is based on Electron lonization (El), a hard ionization technique that
imparts significant energy to the analyte molecule.[5][6] This results in extensive and
reproducible fragmentation, providing a detailed structural fingerprint of the compound.[6] The
high energy, typically 70 eV, often leads to the formation of numerous fragment ions, with the
molecular ion sometimes being of low abundance or absent.[5][6]

Fragmentation Analysis of 4-Methylbenzylamine

The mass spectrum of 4-methylbenzylamine is characterized by several key fragmentation
pathways, originating from the molecular ion (M*e) at m/z 121.

Major Fragment lons

The primary fragmentation processes include benzylic cleavage and rearrangements common
to aromatic amines. The relative abundances of the major ions are summarized in the table
below, based on data from the NIST Mass Spectrometry Data Center.[1]

/ Proposed Fragment Proposed Fragmentation
m/z
Structure Pathway
121 [CsH11N]*e Molecular lon (M+e)
Loss of a hydrogen radical (He)
120 [CsH1oN]* ]
from the molecular ion
a-cleavage with loss of a
106 [C7HsN]* .
methyl radical (*CHs)
Tropylium cation, formed by
91 [C7HA]* rearrangement and loss of
*CH2NH:
Phenyl cation, from the loss of
77 [CeHs]* o
CHz from the tropylium ion
[CH2=NHz]*, from cleavage of
30 [CHaN]*

the benzylic C-C bond
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Fragmentation Pathway Visualization

The following diagram illustrates the principal fragmentation pathways of 4-
methylbenzylamine upon electron ionization.
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Molecular lon

4-Methylbenzylamine | CsH1u1N | m/z 121

-—H g [M-H]* [CaH1oN]* m/z 120

- *CHs (a-cleavage)

J [M-CHs]*

[C7HeN]* | m/z 106 |

m/z 121

Tropylium Cation [C7H7]* m/z 91

e Cleavw
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Sample Preparation

arrow 1. Prepare 1 mg/mL Stock Solution

A 4
2. Dilute to 1-10 pg/mL

GC—MSVAnalysis

3. Inject 1 pL into GC

:

4. Chromatographic Separation

:

5. El lonization (70 eV)

'

6. Mass Detection (m/z 25-200)

Data Processing

y
7. NIST Library Search

'

8. Manual Spectral Interpretation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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